2-Fluoro-5-methoxynicotinaldehyde
Overview
Description
2-Fluoro-5-methoxynicotinaldehyde is a chemical compound with the molecular formula C7H6FNO2 . It has a molecular weight of 155.13 . The compound is typically stored in an inert atmosphere at temperatures between 2-8°C .
Molecular Structure Analysis
The InChI code for 2-Fluoro-5-methoxynicotinaldehyde is 1S/C7H6FNO2/c1-11-6-2-5(4-10)7(8)9-3-6/h2-4H,1H3 . This code provides a specific description of the molecule’s structure.Physical And Chemical Properties Analysis
2-Fluoro-5-methoxynicotinaldehyde is a solid substance . It is typically stored in an inert atmosphere at temperatures between 2-8°C .Scientific Research Applications
Pharmacology
2-Fluoro-5-methoxynicotinaldehyde: is a compound with potential pharmacological applications due to its structural properties. It can serve as a precursor in the synthesis of various bioactive molecules. Its fluorine atom can enhance the binding affinity and metabolic stability of pharmaceuticals .
Organic Synthesis
In organic synthesis, this compound can be utilized for the introduction of fluorine into molecules. Fluorination is a key modification in organic chemistry, often leading to compounds with improved activity and stability. The methoxy group in 2-Fluoro-5-methoxynicotinaldehyde can act as a directing group in various catalytic reactions .
Material Science
The incorporation of fluorinated compounds like 2-Fluoro-5-methoxynicotinaldehyde into materials can result in enhanced properties such as thermal stability, chemical resistance, and reduced surface energy. This makes it valuable for the development of advanced materials with specific functionalities .
Analytical Chemistry
2-Fluoro-5-methoxynicotinaldehyde: can be used as a standard or reagent in analytical methods. Its unique structure allows for its use in chromatography and spectroscopy for the detection and quantification of complex mixtures .
Biochemistry
In biochemistry, fluorinated compounds are used to study enzyme mechanisms and protein interactions. The fluorine atom in 2-Fluoro-5-methoxynicotinaldehyde can act as a bioisostere, mimicking the natural substrates of enzymes and allowing researchers to probe biochemical pathways .
Environmental Science
Fluorinated aldehydes can be studied for their environmental impact, particularly their persistence and potential bioaccumulation. Research into compounds like 2-Fluoro-5-methoxynicotinaldehyde can contribute to understanding the environmental fate of fluorinated organic chemicals .
Safety and Hazards
properties
IUPAC Name |
2-fluoro-5-methoxypyridine-3-carbaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6FNO2/c1-11-6-2-5(4-10)7(8)9-3-6/h2-4H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BGSMTHVPPMDACW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(N=C1)F)C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6FNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
155.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Fluoro-5-methoxynicotinaldehyde | |
CAS RN |
1227597-35-4 |
Source
|
| Record name | 2-fluoro-5-methoxypyridine-3-carbaldehyde | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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